Cas no 477856-68-1 (1-(2,4-Dichlorophenyl)-2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-ethanone)

• Product Name: 1-(2,4-Dichlorophenyl)-2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-ethanone
• CAS No: 477856-68-1
• CID: 4652537
• Update Time: 2025-05-23

1-(2,4-Dichlorophenyl)-2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dichlorophenyl)-2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-ethanone

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2,4-Dichlorophenyl)-2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-ethanone

Chemical Profile of 1-(2,4-Dichlorophenyl)-2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-ethanone (CAS No. 477856-68-1)

The compound 1-(2,4-Dichlorophenyl)-2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-ethanone, identified by its CAS number 477856-68-1, represents a sophisticated molecular entity with significant potential in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic sulfonamides, characterized by its intricate structural framework that integrates multiple pharmacophoric elements. The presence of both chloro-substituted aromatic rings and an oxadiazole sulfonamide moiety suggests a dual functionality that could be exploited for modulating biological pathways.

Recent advancements in drug discovery have highlighted the importance of sulfonamide derivatives due to their versatile interactions with biological targets. The structural motif of 1-(2,4-Dichlorophenyl)-2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-ethanone incorporates a 5-(4-methoxyphenyl)-1,3,4-oxadiazole core, which has been increasingly studied for its pharmacological properties. This oxadiazole ring is known to exhibit significant binding affinity to various enzymes and receptors, making it a valuable scaffold for designing novel therapeutic agents. The incorporation of a sulfonamide group further enhances the compound's potential by introducing polar interactions and improving solubility characteristics.

The 2,4-dichlorophenyl substituent in the molecule adds another layer of complexity, as halogenated aromatic rings are frequently employed in medicinal chemistry to enhance metabolic stability and binding affinity. The electron-withdrawing nature of chlorine atoms can influence the electronic properties of the aromatic system, potentially modulating reactivity and interactions with biological targets. This feature makes the compound an intriguing candidate for further exploration in the development of small-molecule inhibitors or modulators.

In the context of contemporary pharmaceutical research, the synthesis and characterization of such complex molecules are facilitated by advanced computational methods and synthetic techniques. The structural elucidation of 1-(2,4-Dichlorophenyl)-2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-ethanone has been achieved through spectroscopic methods such as NMR spectroscopy and mass spectrometry, which provide detailed insights into its molecular structure and purity. These analytical techniques are crucial for ensuring the compound's suitability for subsequent biological evaluations.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. The combination of pharmacophoric elements—such as the oxadiazole ring and sulfonamide group—has been associated with activities against various diseases, including inflammatory disorders and infectious diseases. Preliminary studies have suggested that derivatives of this chemical class may exhibit inhibitory effects on key enzymes involved in pathogenic processes. While further research is needed to fully elucidate its therapeutic potential, the preliminary findings are promising and warrant deeper investigation.

The synthesis of 1-(2,4-Dichlorophenyl)-2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-ethanone involves multi-step organic transformations that showcase the synthetic prowess required in modern medicinal chemistry. Key synthetic strategies include cross-coupling reactions to construct the heterocyclic core and sulfonylation reactions to introduce the sulfonamide functionality. These synthetic approaches are not only elegant but also highlight the versatility of current methodologies in constructing complex molecular architectures.

The pharmacokinetic properties of this compound are also an area of interest. The presence of polar functional groups such as the sulfonamide moiety suggests good solubility in aqueous media, which is advantageous for oral or parenteral administration. Additionally, the electron-withdrawing effects of chlorine atoms may influence metabolic stability, making it essential to evaluate these properties through in vitro studies. Understanding these physicochemical characteristics is critical for optimizing drug delivery systems and improving bioavailability.

In conclusion,1-(2,4-Dichlorophenyl)-2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-ethanone (CAS No. 477856-68-1) represents a structurally sophisticated entity with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements positions it as a promising candidate for further exploration in drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new applications for sulfonamide derivatives and heterocyclic compounds, this molecule stands out as a valuable addition to the chemical toolbox used in medicinal chemistry.